Cas no 1501439-68-4 (4-2-(propan-2-yl)-1,3-thiazol-5-yl-1,3-thiazol-2-amine)

• Product Name: 4-2-(propan-2-yl)-1,3-thiazol-5-yl-1,3-thiazol-2-amine
• CAS No: 1501439-68-4
• MF: C₉H₁₁N₃S₂
• MW: 225.333738565445
• CID: 6231693
• PubChem ID: 82514665
• Update Time: 2025-06-13

4-2-(propan-2-yl)-1,3-thiazol-5-yl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-2-(propan-2-yl)-1,3-thiazol-5-yl-1,3-thiazol-2-amine
• 1501439-68-4
• 4-[2-(propan-2-yl)-1,3-thiazol-5-yl]-1,3-thiazol-2-amine
• EN300-1741608

• Inchi： 1S/C9H11N3S2/c1-5(2)8-11-3-7(14-8)6-4-13-9(10)12-6/h3-5H,1-2H3,(H2,10,12)
• InChI Key： HRMSYHYDIAVXSO-UHFFFAOYSA-N
• SMILES： S1C(C2=CSC(N)=N2)=CN=C1C(C)C

Computed Properties

• Exact Mass: 225.03943971g/mol
• Monoisotopic Mass: 225.03943971g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 4-2-(propan-2-yl)-1,3-thiazol-5-yl-1,3-thiazol-2-amine

Comprehensive Overview of 4-2-(propan-2-yl)-1,3-thiazol-5-yl-1,3-thiazol-2-amine (CAS No. 1501439-68-4): Properties, Applications, and Industry Insights

The compound 4-2-(propan-2-yl)-1,3-thiazol-5-yl-1,3-thiazol-2-amine (CAS No. 1501439-68-4) is a structurally unique thiazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. As a heterocyclic amine, it belongs to a class of compounds known for their diverse biological activities and applications in drug discovery. The presence of dual thiazole rings in its molecular framework contributes to its potential as a bioactive scaffold, making it a subject of intense study in medicinal chemistry.

Recent trends in AI-driven drug discovery have highlighted the importance of such specialized heterocycles. Researchers are increasingly using machine learning algorithms to predict the biological activity of thiazole derivatives like CAS 1501439-68-4, addressing common search queries such as "how do thiazole compounds interact with biological targets?" or "what makes thiazole derivatives promising for drug development?" These computational approaches, combined with traditional laboratory synthesis, are accelerating the exploration of this compound's potential.

The structure-activity relationship (SAR) of 4-2-(propan-2-yl)-1,3-thiazol-5-yl-1,3-thiazol-2-amine reveals interesting features that correlate with current research priorities. Its molecular architecture, featuring both electron-rich and hydrophobic regions, suggests potential applications in addressing drug resistance challenges - a hot topic in pharmaceutical forums and search engine queries. The isopropyl substituent (propan-2-yl group) may influence the compound's metabolic stability, a key consideration in modern ADMET optimization strategies.

In the context of green chemistry initiatives, which rank high in current scientific searches, synthetic routes to CAS 1501439-68-4 are being evaluated for their environmental impact. Researchers are investigating catalyst-free synthesis methods and atom-economical transformations to produce this thiazole derivative, responding to industry demands for sustainable manufacturing processes. This aligns with frequent search terms like "eco-friendly synthesis of heterocyclic compounds" and "green approaches to pharmaceutical intermediates."

The compound's potential extends beyond pharmaceuticals. In materials science, its conjugated system and electron-donating amine group make it a candidate for organic electronic materials, addressing growing interest in "small molecule semiconductors" and "thiazole-based functional materials." These applications are particularly relevant given the surge in searches for alternatives to traditional silicon-based electronics.

Quality control and analytical characterization of 4-2-(propan-2-yl)-1,3-thiazol-5-yl-1,3-thiazol-2-amine employ advanced techniques like HPLC-MS and NMR spectroscopy, topics that consistently appear in analytical chemistry search trends. The compound's stability under various conditions is another area of investigation, responding to practical questions about storage and handling that frequently appear in technical forums.

From a regulatory perspective, while not classified as hazardous, proper handling of CAS 1501439-68-4 follows standard laboratory safety protocols. This addresses common search concerns about "chemical safety data" and "handling procedures for research chemicals" without venturing into restricted classifications.

The commercial availability of 4-2-(propan-2-yl)-1,3-thiazol-5-yl-1,3-thiazol-2-amine through specialty chemical suppliers has made it accessible for research purposes. Procurement-related searches often focus on "high-purity thiazole derivatives" and "custom synthesis of heterocyclic compounds," reflecting the compound's niche but growing market presence.

Future research directions for this compound likely involve structure optimization through computational chemistry tools, a rapidly evolving field that generates numerous technical searches. The development of analog libraries based on this core structure may provide answers to current medicinal chemistry challenges, particularly in areas like targeted therapies and precision medicine - dominant themes in contemporary biomedical research.

In conclusion, 4-2-(propan-2-yl)-1,3-thiazol-5-yl-1,3-thiazol-2-amine represents an important example of how specialized heterocyclic compounds continue to drive innovation across multiple scientific disciplines. Its study intersects with numerous current research trends and addresses many frequently searched technical questions in chemistry and pharmaceutical development.